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An in-depth technical guide for researchers, scientists, and drug development professionals on
the core features of the WAM2layers v3 atmospheric moisture tracking model.

WAM2layers v3 is a powerful, open-source tool for atmospheric moisture tracking, enabling
researchers to understand the sources, sinks, and pathways of atmospheric water vapor.[1][2]
[3] This guide provides a technical overview of its key features, data handling, and operational
workflows, with a focus on aspects relevant to scientific modeling and data analysis
professionals.

Core Functionalities and Key Features

WAM2layers v3 is a complete rewrite of its predecessors, designed for enhanced performance,
user-friendliness, and reproducibility.[1][2] It operates as an offline, Eulerian atmospheric-
moisture-tracking model that solves a prognostic equation for tagged moisture using gridded
atmospheric datasets.[1][2][4]

The model offers two primary modes of operation:

o Forward Tracking: Determines the eventual destination (precipitation) of evaporated moisture
from a defined source region.[1][3][5][6]

o Backward Tracking: Identifies the original evaporative source of precipitation in a specific
area.[1][3][5][6]
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A key innovation in v3 is its implementation as an installable command-line program,

configured via a simple text file. This approach enhances the reproducibility of experiments.[4]

[7]

Data Presentation: Quantitative Overview

While specific performance benchmarks can vary based on hardware and dataset size, the

following tables summarize key quantitative aspects of WAM2layers v3.

Feature

Specification

Description

Primary Input Data

ERAS Reanalysis

The model is optimized for use
with the ERAS dataset from the
European Centre for Medium-
Range Weather Forecasts
(ECMWF).[1]

Temporal Resolution

User-defined

The internal time step of the
model is configurable by the
user.[4][7]

Spatial Resolution

Dependent on input data

The model operates on the
grid of the input atmospheric

dataset.

Output Data Format

NetCDF

Output files are generated in
the NetCDF format, a standard

for scientific data.
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Parameter Data Type Description
tracking_direction String forward or backward
) ) Path to the preprocessed input
input_folder String

data.
output_folder String Path to store the output files.

Start date for the tracking
start_date Date ]

experiment.

End date for the tracking
end_date Date )

experiment.

Defines the geographical area

) } ) for tagging evaporation

tagging_region Bounding Box or Raster

(forward) or precipitation
(backward).[7]

Experimental Protocols

The following protocols outline the typical workflows for conducting experiments with

WAM2layers v3.

Protocol 1: Forward Tracking of Evaporation from a

Source Region

Objective: To determine where moisture evaporated from a specific region ultimately

precipitates.

Methodology:

e Installation: Install WAM2layers v3 from the Python Package Index (PyPl) using pip.

» Configuration: Create a configuration file specifying the following:

o tracking_direction: forward

o input_folder: Path to the preprocessed ERAS data.
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o output_folder: A dedicated directory for the experiment's output.
o start_date and end_date: The time period for the analysis.

o tagging_region: The geographical coordinates of the evaporation source region.

e Preprocessing: Execute the wam2layers preprocess command, pointing to the raw input
data and the configuration file. This step collapses the input data onto a two-layer grid.[1][4]

[7]

e Tracking: Run the wamz2layers track command with the configuration file. This initiates the
forward tracking of tagged moisture.

» Visualization: Use the wam2layers visualize command to generate preliminary plots of the
output, or load the NetCDF output files into a scientific visualization tool for in-depth analysis.

Protocol 2: Backward Tracking of Precipitation to its
Source

Objective: To identify the evaporative sources of precipitation for a given region.
Methodology:
e Installation: As per Protocol 1.
» Configuration: Create a configuration file with the following key settings:
o tracking_direction: backward
o tagging_region: The geographical coordinates of the precipitation sink region.

o Other parameters (input_folder, output_folder, start_date, end_date) are set as in Protocol
1.

e Preprocessing: Identical to the preprocessing step in Protocol 1.

» Tracking: Execute the wamz2layers track command with the backward tracking configuration.
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 Visualization: Analyze the output to identify and quantify the contribution of different source
regions to the precipitation in the tagged area.

Mandatory Visualization
Signaling Pathways and Workflows

The following diagrams illustrate the logical flow and experimental workflow of WAM2layers v3.

Input Data Preprocessing Module Tracking Module Output
Gridded Atmospheric Data Collapse to Reconstruct Tag Moisture Numerical Integration Results NetCDF Files of
(e.g., ERAB) Two-Layer Grid Moisture Budget (Forward/Backward) of Tagged Moisture Equation Tracked Moisture

Click to download full resolution via product page

Logical flow of data within the WAM2layers v3 model.
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1. Installation
(pip install wam2layers)

2. Configuration
(Create config.yaml)

3. Preprocessing
(wam2layers preprocess)

4. Tracking
(wam2layers track)

5. Visualization
(wamz2layers visualize or custom scripts)

Click to download full resolution via product page

A typical experimental workflow using WAM2layers v3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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